![molecular formula F3OV<br>F3H3OV B085676 Trifluorooxovanadium CAS No. 13709-31-4](/img/structure/B85676.png)
Trifluorooxovanadium
Overview
Description
Trifluorooxovanadium is a chemical compound with the formula VOF3 . It is a yellowish-orange powder that is sensitive to moisture . The structure of this compound is polymeric in the solid state, but upon evaporation, the species becomes dimeric .
Physical And Chemical Properties Analysis
This compound is a yellowish-orange powder . Physical properties such as hardness, topography, and hydrophilicity are known to be important parameters in the evaluation of materials . The chemical properties of a material directly contribute to its interaction with biological environments .Scientific Research Applications
Trifluorooxovanadium derivatives, such as trifluoromethanesulfonates (triflates), are valuable in synthetic chemistry, especially in cross-coupling reactions and in the Heck reaction where they offer superior regio- and diastereoselectivity compared to halides (Ritter, 1993).
Oxovanadium complexes have been studied for their structural properties and reaction behaviors. These complexes have applications in various fields, including as catalysts in oxidation reactions and in medicinal chemistry (Tajika, Tsuge, & Sasaki, 2005).
Trifluoromethoxy-substituted pharmaceuticals, derived from this compound compounds, find applications in a range of therapeutic areas including analgesics, cardiovascular drugs, and anti-infective therapies (Jeschke, Baston, & Leroux, 2007).
Scandium trifluoromethanesulfonate, a this compound derivative, demonstrates high catalytic activity in acylation of alcohols, making it a practical catalyst for esterification and macrolactonization processes (Ishihara, Kubota, Kurihara, & Yamamoto, 1996).
Trifluoroacetates of vanadium have been explored for their properties and applications in different chemical processes. Their preparation and characterization have opened doors to novel applications in catalysis and material science (Puri, Sharma, & Verma, 1981).
The catalytic applications of oxovanadium complexes in oxidation reactions are notable. These complexes serve as catalysts for various organic transformations, including epoxidations and carboxylations (Silva, Silva, & Pombeiro, 2011).
Electrochemical studies of oxovanadium complexes have contributed to the understanding of their structures and reactivity, leading to advancements in catalysis and material science applications (Tsuchida, Yamamoto, Oyaizu, Iwasaki, & Anson, 1994).
Mechanism of Action
Target of Action
Trifluorooxovanadium, also known as Vanadium oxytrifluoride, is postulated to act through the inhibition of protein tyrosine phosphatases (PTPs) . PTPs are enzymes that regulate various signaling pathways in cells, including insulin signaling .
Mode of Action
The compound’s interaction with its targets involves the inhibition of PTPs . This inhibition can lead to changes in the regulation of signaling pathways within cells . The precise mechanism of action remains elusive .
Biochemical Pathways
These pathways include insulin signaling, which is critical for the regulation of glucose metabolism .
Pharmacokinetics
It is known that the compound is sensitive to moisture , which may impact its bioavailability.
Result of Action
The molecular and cellular effects of this compound’s action are largely dependent on its role as a PTP inhibitor . By inhibiting PTPs, the compound can potentially alter cellular signaling pathways, leading to changes in cellular function .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the compound’s sensitivity to moisture suggests that humidity levels could impact its stability and effectiveness
Safety and Hazards
Biochemical Analysis
Biochemical Properties
It is known that in organic synthesis, Trifluorooxovanadium is used for the oxidative coupling of phenols .
Cellular Effects
It is known that exposure to high concentrations of fluoride, such as in this compound, can result in a wide array of toxicity phenotypes, including oxidative stress, organelle damage, and apoptosis in single cells
Molecular Mechanism
It is known that this compound reacts with hexamethyldisiloxane to give vanadium dioxide fluoride This suggests that this compound may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Properties
IUPAC Name |
oxovanadium;trihydrofluoride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3FH.O.V/h3*1H;; | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HHQFLEDKAVLHOM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
O=[V].F.F.F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
F3H3OV | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901045977 | |
Record name | Vanadium(V) oxytrifluoride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901045977 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
126.960 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
13709-31-4 | |
Record name | Vanadium oxytrifluoride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013709314 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Vanadium(V) oxytrifluoride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901045977 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Trifluorooxovanadium | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.033.849 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Q1: What are the primary applications of Vanadium oxytrifluoride in organic synthesis?
A1: Vanadium oxytrifluoride serves as a versatile oxidizing agent in organic synthesis. Notably, it facilitates the synthesis of phenanthridines from N-arylbenzylamines. [, ] This reaction requires four equivalents of vanadium oxytrifluoride for optimal results. [] Additionally, vanadium oxytrifluoride enables the intramolecular oxidation of 1,4-diarylbutanes, yielding dibenzo[a, c]cyclooctenes, which are valuable intermediates in synthesizing lignans like (±)-deoxyschizandrin. []
Q2: How does the structure of Vanadium oxytrifluoride influence its reactivity?
A2: While the provided research doesn't delve into the specific structure-activity relationship (SAR) of Vanadium oxytrifluoride, it's understood that its oxidizing power stems from the vanadium center's ability to readily accept electrons. Further research focusing on modifications to the fluorine ligands could provide insights into optimizing its reactivity and selectivity for specific applications.
Q3: What spectroscopic techniques are used to characterize Vanadium oxytrifluoride?
A3: Raman and infrared (IR) spectroscopy are instrumental in characterizing Vanadium oxytrifluoride. [] These techniques provide insights into the molecule's vibrational modes, allowing researchers to identify its presence in various states (vapor, dissolved, solid) and differentiate it from its mixed oxytrihalide counterparts. [] Additionally, mass spectrometry has been employed to determine thermochemical properties of Vanadium oxytrifluoride. []
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